Cas no 23766-28-1 (5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol)
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-chlorophenyl group and a thiol moiety. This structure imparts notable chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiol group enhances its utility in nucleophilic substitution reactions, while the chlorophenyl substituent contributes to stability and lipophilicity. Its well-defined molecular framework is advantageous for designing biologically active molecules, particularly in antimicrobial and antifungal applications. The compound’s purity and consistent performance under controlled conditions ensure reliability in research and industrial processes.
23766-28-1 structure
Product Name:5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23766-28-1
MF:C8H5ClN2OS
MW:212.656099081039
MDL:MFCD00227512
CID:268917
PubChem ID:24885253
Update Time:2025-06-06
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
- 1,3,4-Oxadiazole-2(3H)-thione,5-(4-chlorophenyl)-
- 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-THIOL
- 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE-2-T&
- 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
- 1,3,4-Oxadiazole-2(3H)-thione,5-(4-chlorophenyl)
- 1,3,4-oxadiazole-2-thiol,5-(4-chlorophenyl)
- 2-mercapto-5-(4-chlorophenyl)-1,3,4-oxadiazole
- 5-(4-chloro-phenyl)[1,3,4]oxadiazol-2-thiol
- 5-(4-chloro-phenyl)-3H-[1,3,4]oxadiazole-2-thione
- 5-(4-Chlor-phenyl)-2-mercapto-1,3,4-oxadiazol
- 5-(4-Chlorphenyl)-1,3,4-oxadiazol-2-thiol
- 5-(4-chlorophenyl)-3H-1,3,4-oxadiazole-2-thione
- 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE-2-THIONE
- 5-(4-chlorophenyl)-3H-1, 3, 4-oxadiazole-2-thione
- Z55879317
- 2-(4-Chlorophenyl)-1,3,4-oxadiazole-5-thione
- J-015202
- W15051
- AKOS000122012
- W18757
- 5-(4'-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione (11)
- 203268-67-1
- 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol, 97%
- KM6
- AS-55089
- BDBM152492
- 23766-28-1
- EN300-03164
- A878150
- SCHEMBL9058872
- FT-0683619
- CS-0046848
- CCG-251319
- F2146-0011
- CHEMBL2269011
- O-BROMOMETHYLBENZOYLBROMIDE
- MFCD00227512
- DTXSID70942483
- AKOS001043927
- A814445
- 1,3,4-oxadiazole-2-thiol, 5-(4-chlorophenyl)-
- STK050538
- DA-19678
- ALBB-012666
- STL144639
- AN-153/14987022
- 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol
-
- MDL： MFCD00227512
- Inchi： 1S/C8H5ClN2OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
- InChI Key： MUFWSGAENICYQA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NNC(O1)=S
Computed Properties
- Exact Mass: 182.01700
- Monoisotopic Mass: 211.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.7A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.53g/cm3
- Melting Point: 171-175 °C
- Boiling Point: 277ºC at 760mmHg
- Flash Point: 121.3ºC
- Refractive Index: 1.705
- PSA: 38.92000
- LogP: 2.39000
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113643-5g |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione |
23766-28-1 | 95% | 5g |
$164.30 | 2023-09-02 | |
| Chemenu | CM192205-1g |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 95% | 1g |
$114 | 2024-07-28 | |
| Apollo Scientific | OR0286-1g |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 95+% | 1g |
£25.00 | 2025-02-19 | |
| abcr | AB352207-5 g |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol, 96%; . |
23766-28-1 | 96% | 5 g |
€86.70 | 2023-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 675032-5G |
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 97% | 5G |
￥695.4 | 2022-02-24 | |
| eNovation Chemicals LLC | D764324-5g |
5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-thiol |
23766-28-1 | 96% | 5g |
$165 | 2024-06-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02238-5g |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione |
23766-28-1 | 97% | 5g |
¥679.0 | 2024-07-19 | |
| TRC | B405170-25mg |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405170-50mg |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405170-250mg |
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol |
23766-28-1 | 250mg |
$ 95.00 | 2022-06-07 |
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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